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For Researchers, Scientists, and Drug Development Professionals

Cortisol-1,2-d2 is a deuterated analog of cortisol, a primary glucocorticoid hormone. This
stable isotope-labeled version of cortisol serves as an invaluable tool in analytical and clinical
chemistry, primarily as an internal standard for the accurate quantification of cortisol in
biological matrices using mass spectrometry. Its use mitigates variations in sample preparation
and instrument response, leading to more precise and reliable measurements.

Chemical Identity and Structure

Cortisol-1,2-d2 is structurally identical to cortisol, with the exception of two deuterium atoms
replacing hydrogen atoms at the C-1 and C-2 positions of the steroid nucleus. This isotopic
substitution results in a molecule that is chemically similar to cortisol but has a higher molecular
weight, allowing for its differentiation in mass spectrometric analysis.

The chemical structure of Cortisol is characterized by a pregn-4-ene-3,20-dione backbone with
hydroxyl groups at the 113, 17a, and 21 positions.[1][2] The core structure consists of four
fused hydrocarbon rings: three cyclohexane rings and one cyclopentane ring.[3]
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Physicochemical and Analytical Data

A summary of the key quantitative data for Cortisol-1,2-d2 is presented in the table below. This
information is crucial for its application in experimental settings.

Property Value Source(s)
Chemical Formula C21H28D20s [4]
Molecular Weight 364.47 g/mol [4]
Unlabeled CAS Number 50-23-7 (Cortisol) [1][5]
Labeled CAS Number 1257650-73-9 [4][5]
Synonyms Hydrocortisone D2 (1,2-D2) [5]

Isotopic Purity Typically =98 atom % D [6]
Chemical Purity Typically =298% (HPLC) [6]
Appearance White to off-white crystalline 7]

powder

Soluble in ethanol, DMSO, and
Solubility (of Cortisol) DMF. Sparingly soluble in [8]

agueous buffers.

Store at room temperature,
Storage Conditions protected from light and [9]

moisture.

Experimental Protocols: Quantification of Cortisol
using Cortisol-1,2-d2 as an Internal Standard

The following is a representative experimental protocol for the quantification of cortisol in
human plasma or serum using liquid chromatography-tandem mass spectrometry (LC-MS/MS)
with Cortisol-1,2-d2 as an internal standard. This protocol is a composite based on established
methodologies.[10][11][12]
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Preparation of Standards and Internal Standard

Cortisol Stock Solution: Prepare a stock solution of unlabeled cortisol in methanol or ethanol
at a concentration of 1 mg/mL.

Cortisol Calibration Standards: Serially dilute the cortisol stock solution with a suitable
solvent (e.g., methanol or a surrogate matrix) to prepare a series of calibration standards at
concentrations ranging from the expected physiological levels of cortisol.

Internal Standard (IS) Working Solution: Prepare a working solution of Cortisol-1,2-d2 in the
same solvent as the calibration standards at a fixed concentration. The concentration of the
IS should be chosen to provide a strong and reproducible signal in the mass spectrometer.

Sample Preparation (Protein Precipitation)

To a 100 pL aliquot of plasma or serum sample, add a fixed volume of the Cortisol-1,2-d2
internal standard working solution and vortex briefly.

Add three volumes of a protein precipitation agent (e.g., acetonitrile or methanol) to the
sample.

Vortex the mixture vigorously for 1-2 minutes to ensure complete protein precipitation.

Centrifuge the sample at high speed (e.g., 10,000 x g) for 10 minutes to pellet the
precipitated proteins.

Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis. The supernatant
may be evaporated to dryness and reconstituted in the mobile phase to enhance sensitivity.

LC-MS/MS Analysis

Liquid Chromatography (LC):
o Column: A C18 reversed-phase column is commonly used for the separation of cortisol.

o Mobile Phase: A gradient elution with a mixture of water with a small amount of acid (e.qg.,
0.1% formic acid) and an organic solvent (e.g., methanol or acetonitrile) is typically
employed.
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o Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is common.

o Injection Volume: Inject a small volume (e.g., 5-20 pL) of the prepared sample extract.

e Tandem Mass Spectrometry (MS/MS):
o lonization Source: Electrospray ionization (ESI) in positive ion mode is typically used.

o Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion
transitions for both cortisol and Cortisol-1,2-d2. For example:

= Cortisol: m/z 363.2 - 121.1
= Cortisol-1,2-d2: m/z 365.2 - 121.1

o The instrument parameters (e.g., collision energy, declustering potential) should be
optimized for maximum signal intensity for each transition.

Data Analysis

 Integrate the peak areas for the MRM transitions of both cortisol and Cortisol-1,2-d2.

o Calculate the ratio of the peak area of cortisol to the peak area of Cortisol-1,2-d2 for each
sample and calibration standard.

o Construct a calibration curve by plotting the peak area ratio against the concentration of the
cortisol calibration standards.

» Determine the concentration of cortisol in the unknown samples by interpolating their peak
area ratios from the calibration curve.

Visualizations
Experimental Workflow for Cortisol Quantification
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Sample & Standard Preparation
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Caption: Workflow for cortisol quantification using Cortisol-1,2-d2 as an internal standard.

Biosynthesis of Cortisol

Cortisol is synthesized in the adrenal cortex from cholesterol through a series of enzymatic
reactions. This pathway is regulated by the hypothalamic-pituitary-adrenal (HPA) axis.
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Caption: Simplified pathway of cortisol biosynthesis from cholesterol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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